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Compound of Interest

p-(Dimethylamino)benzaldehyde
Compound Name:
oxime

Cat. No.: B2838145

An In-depth Technical Guide to p-(Dimethylamino)benzaldehyde Oxime (CAS 2929-84-2)

Abstract

This technical guide provides a comprehensive overview of p-(Dimethylamino)benzaldehyde
oxime (CAS No. 2929-84-2), a chemical compound of interest in organic synthesis and
research. This document details its physicochemical properties, synthesis protocols, and safety
information. All quantitative data is presented in structured tables for clarity. Detailed
experimental workflows and the overall synthetic pathway are visualized using diagrams to aid
researchers, scientists, and drug development professionals in their understanding and
application of this compound.

Physicochemical Properties

p-(Dimethylamino)benzaldehyde oxime is a derivative of p-(Dimethylamino)benzaldehyde,
also known as Ehrlich's reagent.[1][2] The oxime is formed by the condensation of the
aldehyde group with hydroxylamine.[1][3] This modification alters the reactivity of the aldehyde
functional group.[1] The compound has the molecular formula C9H12N20 and a molecular
weight of 164.2 g/mol .[1][4]

Table 1: Physicochemical Data for p-(Dimethylamino)benzaldehyde oxime

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b2838145?utm_src=pdf-interest
https://www.benchchem.com/product/b2838145?utm_src=pdf-body
https://www.benchchem.com/product/b2838145?utm_src=pdf-body
https://www.benchchem.com/product/b2838145?utm_src=pdf-body
https://www.benchchem.com/product/b2838145?utm_src=pdf-body
https://www.benchchem.com/product/b1609340
https://www.researchgate.net/publication/286148294_Analytical_biochemical_and_synthetic_applications_of_para-dimethylaminobenzaldehyde
https://www.benchchem.com/product/b1609340
https://www.benchchem.com/pdf/p_Dimethylamino_benzaldehyde_oxime_synthesis_protocol.pdf
https://www.benchchem.com/product/b1609340
https://www.benchchem.com/product/b1609340
https://www.benchchem.com/product/B1609340
https://www.benchchem.com/product/b2838145?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2838145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 2929-84-2 [4][5]
Molecular Formula C9H12N20 [1][5][6]

Molecular Weight 164.207 g/mol [5][6]
(NE)-N-[[4-

IUPAC Name (dimethylamino)phenylimethyli [1][6]
denelhydroxylamine

Melting Point 183-185°C [7]

Boiling Point 276.4 °C at 760 mmHg [5]

Density 1.02 g/cm3 [5]

Flash Point 120.9 °C [5]

Solubility >24.6 ug/mL (at pH 7.4) [1][6]

Slightly soluble (1.8 g/L at 25 7]

°C) (Calculated)

LogP 1.56070 [5]

Hydrogen Bond Donor Count 1 [5]

Hydrogen Bond Acceptor

ydrog p 3 [5]
Count
Rotatable Bond Count 2 [5]

Exact Mass

164.094963011 Da

[5][6]

Synthesis and Experimental Protocols

The synthesis of p-(Dimethylamino)benzaldehyde oxime is typically achieved through a two-

step process.[1][3] The first step involves the synthesis of the precursor, p-

(Dimethylamino)benzaldehyde, followed by its conversion to the oxime.[3]
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Part A: Synthesis of p-(Dimethylamino)benzaldehyde
(Precursor)

A common and well-established method for synthesizing the aldehyde precursor is the
Vilsmeier-Haack reaction.[3]

Materials:

N,N-dimethylaniline

Phosphorus oxychloride (POCIs)

Dimethylformamide (DMF)

e Ice

Saturated aqueous sodium acetate solution
Protocol:

e Cool 440 g (6 moles) of dimethylformamide (DMF) in a three-necked round-bottomed flask
equipped with a stirrer, dropping funnel, and reflux condenser in an ice bath.[3]

e Add 253 g (1.65 moles) of phosphorus oxychloride dropwise with stirring.[3]

o After the initial exothermic reaction subsides, add 200 g (1.65 moles) of N,N-dimethylaniline
dropwise.[3]

¢ Heat the reaction mixture on a steam bath with stirring for 2 hours.[3]
o Cool the mixture and pour it over 1.5 kg of crushed ice.[3]

o Neutralize the mixture by slowly adding a saturated aqueous sodium acetate solution with
vigorous stirring.[3]

 Allow the mixture to stand overnight in a refrigerator.[3]
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o Collect the precipitated p-(Dimethylamino)benzaldehyde by filtration and wash it with water.

[3]

Part B: Synthesis of p-(Dimethylamino)benzaldehyde
oxime

The oximation is a condensation reaction between the aldehyde precursor and hydroxylamine
hydrochloride in the presence of a base.[1][3] Modern methods may utilize microwave
irradiation to accelerate the reaction.[3]

Materials:

e p-(Dimethylamino)benzaldehyde

» Hydroxylamine hydrochloride (NH2OH-HCI)
e Anhydrous sodium carbonate (Na2COs)

» Ethanol

o Ethyl acetate

o Water

Protocol:

» Dissolve p-(Dimethylamino)benzaldehyde, 1.2-1.3 equivalents of hydroxylamine
hydrochloride, and 1.3-1.4 equivalents of anhydrous sodium carbonate in ethanol.[1]

e For an accelerated reaction, heat the mixture using microwave irradiation at 300W for
approximately 5 minutes.[3]

» Monitor the reaction progress using techniques like thin-layer chromatography (TLC) or gas
chromatography (GC).[3]

» Once the reaction is complete, remove the solvent under reduced pressure.[3]
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» Recrystallize the crude product from a suitable solvent, such as an ethanol-water mixture, to
yield the purified p-(Dimethylamino)benzaldehyde oxime product.[3]

Visualized Workflows and Pathways

The synthesis of p-(Dimethylamino)benzaldehyde oxime follows a clear, logical pathway

from starting materials to the final product.

Step 1: Precursor Synthesis (Vilsmeier-Haack)
N,N-dimethylaniline DMF + POCIs
ormylation
Step 2: Oximation
p-(Dimethylamino)benzaldehyde Hydroxylamine HCI + Na2COs
Condepsation l
p-(Dimethylamino)benzaldehyde oxime

Click to download full resolution via product page
Caption: Overall two-step synthesis pathway for p-(Dimethylamino)benzaldehyde oxime.

The detailed experimental process involves several distinct stages from reaction setup to final

purification.
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Caption: Detailed experimental workflow for the synthesis and purification.

Safety and Handling

While a specific Safety Data Sheet (SDS) for p-(Dimethylamino)benzaldehyde oxime is not
always readily available, safety precautions can be inferred from its parent compound, p-
(Dimethylamino)benzaldehyde, and the general class of oximes.[8] The parent aldehyde is
known to be harmful if swallowed and can cause eye irritation.[8][9] Oximes as a class may
exhibit toxic effects.[8] Therefore, handling this compound with a high degree of caution is
advised.[8]

Table 2: GHS Hazard Information

Hazard Class Hazard Code Hazard Statement Source
o H301: Toxic if
Acute Toxicity, Oral Acute Tox. 3 [7]
swallowed.

L o H315: Causes skin
Skin Irritation Skin Irrit. 2 S [7]
irritation.

o _ H319: Causes serious
Eye Irritation Eye Irrit. 2 S [7]
eye irritation.

Specific target organ
o ] H335: May cause
toxicity — single STOT SE 3 ) o [7]
respiratory irritation.
exposure

Handling Recommendations:

» Engineering Controls: Always handle in a well-ventilated area, preferably within a chemical
fume hood. Ensure easy access to an eyewash station and safety shower.[8]

» Personal Protective Equipment (PPE): Wear chemical splash goggles, appropriate chemical-
resistant gloves (e.g., nitrile or neoprene), and a laboratory coat.[8] If handling outside of a
fume hood, an N95 or higher-rated dust mask is recommended.[8]
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» Waste Disposal: All waste containing the compound should be treated as hazardous waste
and disposed of in clearly labeled, sealed containers according to institutional and local
regulations.[8]

Applications and Further Research

p-(Dimethylamino)benzaldehyde is widely used as a reagent in spectrophotometry and
colorimetric assays, known as Ehrlich's reagent, for detecting compounds like indoles, primary
amines, and urea.[1][2] The formation of the oxime derivative renders the aldehyde group
unreactive for these specific condensation reactions.[1] Therefore, p-
(Dimethylamino)benzaldehyde oxime is primarily a useful research compound and an
intermediate in organic synthesis.[1] It has been submitted to the National Cancer Institute
(NCI) for testing and evaluation.[1]

Conclusion

This technical guide provides essential information on p-(Dimethylamino)benzaldehyde
oxime (CAS 2929-84-2). The data on its physicochemical properties, detailed synthesis
protocols, and critical safety guidelines are consolidated to support the work of researchers and
professionals in the chemical and pharmaceutical sciences. The provided visualizations of the
synthetic pathway and experimental workflow offer a clear and concise understanding of the
processes involved in its preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. p-(Dimethylamino)benzaldehyde oxime | 2929-84-2 | Benchchem [benchchem.com]

2. researchgate.net [researchgate.net]

3. benchchem.com [benchchem.com]

4. p-(Dimethylamino)benzaldehyde oxime | 2929-84-2 | Benchchem [benchchem.com]

5. p-(Dimethylamino)benzaldehyde oxime | lookchem [lookchem.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_p_Dimethylamino_benzaldehyde_Oxime.pdf
https://www.benchchem.com/product/b1609340
https://www.researchgate.net/publication/286148294_Analytical_biochemical_and_synthetic_applications_of_para-dimethylaminobenzaldehyde
https://www.benchchem.com/product/b1609340
https://www.benchchem.com/product/b2838145?utm_src=pdf-body
https://www.benchchem.com/product/b2838145?utm_src=pdf-body
https://www.benchchem.com/product/b1609340
https://www.benchchem.com/product/b1609340
https://www.benchchem.com/product/b2838145?utm_src=pdf-body
https://www.benchchem.com/product/b2838145?utm_src=pdf-body
https://www.benchchem.com/product/b2838145?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1609340
https://www.researchgate.net/publication/286148294_Analytical_biochemical_and_synthetic_applications_of_para-dimethylaminobenzaldehyde
https://www.benchchem.com/pdf/p_Dimethylamino_benzaldehyde_oxime_synthesis_protocol.pdf
https://www.benchchem.com/product/B1609340
https://www.lookchem.com/ProductWholeProperty_LCPL311670.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2838145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

6. p-(Dimethylamino)benzaldehyde oxime | C9H12N20 | CID 6861449 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 7. CAS # 2929-84-2, 4-(Dimethylamino)benzaldehyde oxime, 4-(N,N-
Dimethylamino)benzaldehyde oxime, 4-Dimethylaminobenzaldoxime, NSC 522103, p-
(Dimethylamino)benzaldehyde oxime, p-(Dimethylamino)benzaldoxime - chemBlink
[chemblink.com]

e 8. benchchem.com [benchchem.com]
e 9. pickeringlabs.com [pickeringlabs.com]

 To cite this document: BenchChem. [p-(Dimethylamino)benzaldehyde oxime CAS number
2929-84-2 properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2838145#p-dimethylamino-benzaldehyde-oxime-cas-
number-2929-84-2-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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